- Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281
Cas no 617-29-8 (2-Methyl-3-hexanol)
2-Methyl-3-hexanol structure
Product Name:2-Methyl-3-hexanol
CAS No:617-29-8
MF:C7H16O
MW:116.201342582703
MDL:MFCD00004577
CID:82742
PubChem ID:87573223
Update Time:2026-05-14
2-Methyl-3-hexanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-hexanol
- Methylhexanol
- Isopropyl n-propyl carbinol
- 2-methyl-3-hydroxy-dianiline
- 2-methyl-hexan-3-ol
-
- MDL： MFCD00004577
- Inchi： InChI=1S/C7H16O/c1-4-5-7(8)6(2)3/h6-8H,4-5H2,1-3H3
- InChI Key： RGRUUTLDBCWYBL-UHFFFAOYSA-N
- SMILES： CCCC(C(C)C)O
Computed Properties
- Exact Mass: 116.12000
- Monoisotopic Mass: 116.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 50.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.821 g/mL at 25 °C(lit.)
- Melting Point: -30.45°C (estimate)
- Boiling Point: 145°C(lit.)
- Flash Point: Fahrenheit: 105.8 ° f
Celsius: 41 ° c - Refractive Index: n20/D 1.421(lit.)
- PSA: 20.23000
- LogP: 1.80340
- Solubility: It is miscible with ethanol \ ether \ benzene and insoluble in water
2-Methyl-3-hexanol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1987 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10
- Safety Instruction： S16
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10
- Packing Group：III
- Hazard Level：3.2
- Storage Condition：Flammable area
- HazardClass：3.2
- PackingGroup：III
2-Methyl-3-hexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M862919-5ml |
2-Methyl-3-hexanol |
617-29-8 | 98% | 5ml |
￥399.00 | 2022-09-01 | |
| TRC | M312068-50mg |
2-Methyl-3-hexanol |
617-29-8 | 50mg |
45.00 | 2021-08-03 | ||
| TRC | M312068-100mg |
2-Methyl-3-hexanol |
617-29-8 | 100mg |
60.00 | 2021-08-03 | ||
| TRC | M312068-500mg |
2-Methyl-3-hexanol |
617-29-8 | 500mg |
75.00 | 2021-08-03 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1266-5ML |
2-Methyl-3-hexanol |
617-29-8 | 5ml |
¥205.00 | 2024-04-16 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1266-25ML |
2-Methyl-3-hexanol |
617-29-8 | 25ml |
¥855.00 | 2024-04-16 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1266-25ml |
2-Methyl-3-hexanol |
617-29-8 | 25ml |
￥1100.0 | 2022-06-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1266-5ml |
2-Methyl-3-hexanol |
617-29-8 | 5ml |
￥360.0 | 2022-06-10 | ||
| TRC | M312068-5mg |
2-Methyl-3-hexanol |
617-29-8 | 5mg |
$133.00 | 2023-05-17 | ||
| TRC | M312068-10mg |
2-Methyl-3-hexanol |
617-29-8 | 10mg |
$190.00 | 2023-05-17 |
2-Methyl-3-hexanol Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Molybdenum carbide , Molybdenum dioxide Solvents: Ethanol ; rt → 280 °C; 3 h, 280 °C
Reference
2-Methyl-3-hexanol Raw materials
2-Methyl-3-hexanol Preparation Products
- 4-Methylbenzyl alcohol (589-18-4)
- Ethyl 3-Methylvalerate (5870-68-8)
- Ethyl n-Caprylate (106-32-1)
- (but-2-en-2-yl)benzene (2082-61-3)
- 2-Octenoic acid, ethylester (2351-90-8)
- 2-Methyl-3-hexanol (617-29-8)
- 3-Octenoic acid, ethylester (1117-65-3)
- 3-PHENYL-1-BUTANOL (2722-36-3)
- 4-Methylbenzaldehyde (104-87-0)
- 3-Hexen-1-ol (544-12-7)
- 2-Hexen-1-ol (2305-21-7)
- 2-Hexenoic acid, ethylester (1552-67-6)
- Benzyl alcohol (100-51-6)
- Ethyl hex-3-enoate (2396-83-0)
- 2,4,6-Trimethylbenzyl alcohol (4170-90-5)
- 2-Butenal, 2-ethyl- (19780-25-7)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethylbenzaldehyde (4748-78-1)
2-Methyl-3-hexanol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
617-29-8 (2-Methyl-3-hexanol) Related Products
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- 94-96-2(2-Ethyl-1,3-hexanediol)
- 123-17-1(2,6,8-Trimethyl-4-nonanol)
- 627-59-8(5-Methyl-2-hexanol)
- 36159-47-4(cis-Decahydro-1-naphthol)
- 583-59-5(2-Methylcyclohexanol)
- 108-82-7(2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol))
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